Cas no 1261738-01-5 (4-Chloro-6-(trifluoromethoxy)pyrimidine)

• Product name: 4-Chloro-6-(trifluoromethoxy)pyrimidine
• CAS No: 1261738-01-5
• MF: C₅H₂ClF₃N₂O
• MW: 198.530390262604
• CID: 4691963

4-Chloro-6-(trifluoromethoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(trifluoromethoxy)pyrimidine

• Inchi： 1S/C5H2ClF3N2O/c6-3-1-4(11-2-10-3)12-5(7,8)9/h1-2H
• InChI Key： TWYPIGXJNVIGDE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Topological Polar Surface Area: 35

Additional information on 4-Chloro-6-(trifluoromethoxy)pyrimidine

Comprehensive Overview of 4-Chloro-6-(trifluoromethoxy)pyrimidine (CAS No. 1261738-01-5): Properties, Applications, and Industry Trends

4-Chloro-6-(trifluoromethoxy)pyrimidine (CAS No. 1261738-01-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative features a unique combination of chloro and trifluoromethoxy functional groups, which enhance its reactivity and versatility in synthetic applications. With the rising demand for fluorinated compounds in drug discovery, this molecule serves as a critical building block for designing novel bioactive molecules.

The structural attributes of 4-Chloro-6-(trifluoromethoxy)pyrimidine make it particularly valuable in medicinal chemistry. Researchers frequently utilize it to develop small-molecule inhibitors targeting enzymes or receptors involved in diseases such as cancer and inflammation. Its electron-withdrawing groups improve binding affinity and metabolic stability, addressing key challenges in modern drug development. Recent studies highlight its role in optimizing kinase inhibitors, a hot topic in oncology research.

Beyond pharmaceuticals, this compound finds applications in agrochemical formulations. The trifluoromethoxy group contributes to enhanced pesticidal activity, aligning with the industry's shift toward eco-friendly crop protection solutions. As regulatory pressures mount to reduce environmental impact, 4-Chloro-6-(trifluoromethoxy)pyrimidine offers a balance between efficacy and sustainability—a priority for agrochemical innovators.

Synthetic methodologies for 4-Chloro-6-(trifluoromethoxy)pyrimidine continue to evolve, with green chemistry approaches gaining traction. Catalytic processes and solvent-free reactions are being explored to minimize waste, reflecting broader trends in sustainable chemical manufacturing. These advancements resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

From a commercial perspective, the demand for high-purity pyrimidine intermediates like CAS No. 1261738-01-5 is driven by the expansion of contract research organizations (CROs) and custom synthesis services. Analytical techniques such as HPLC and NMR ensure quality control, meeting stringent industry standards. Suppliers emphasizing scalable production and regulatory compliance are well-positioned to capitalize on this growing market.

In summary, 4-Chloro-6-(trifluoromethoxy)pyrimidine exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to sustainable agriculture—underscore its relevance in addressing contemporary scientific and industrial challenges. As research progresses, this compound is poised to play an even greater role in shaping the future of specialty chemicals.